16-Epiestriol

Description

16-Epiestriol, also known as epioestriol, is a minor and weak endogenous estrogen with the chemical name 16β-hydroxy-17β-estradiol . It is the 16-epimer of estriol . Clinically, epiestriol has been used in the treatment of acne . Beyond its estrogenic effects, epiestriol exhibits anti-inflammatory properties without the glycogenic activity or immunosuppressive effects typically associated with conventional anti-inflammatory steroids like hydrocortisone .

Epiestriol binds to estrogen receptors . Relative to estradiol, epiestriol has a lower affinity for the estrogen receptor (ER); however, it shows preferential affinity for the ERβ over the ERα . Studies have explored epiestriol's potential as a therapeutic agent. Research indicates it may act as a lead molecule against multidrug-resistant Acinetobacter baumannii . Additionally, investigations have explored the presence and metabolism of epiestriol in various biological contexts, such as in human pregnancy urine and through intestinal metabolism .

Similar to 16-Epiestriol, 16β,17α-Epiestriol is another weak endogenous steroidal estrogen related to 17α-estradiol and estriol, found in the urine of women during late pregnancy . Other related compounds include 17α-Epiestriol and Epimestrol .

• CAS No.: 547-81-9
• Product Name: 16-Epiestriol
• Molecular Formula: C18H24O3
• Molecular Weight: 288.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,16S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
• Standard InChI: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1
• Standard InChIKey: PROQIPRRNZUXQM-ZMSHIADSSA-N
• SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: (16alpha,17beta)-Estra-1,3,5(10)-Triene-3,16,17-Triol; (16beta,17beta)-Estra-1,3,5(10)-Triene-3,16,17-Triol; 16 alpha Hydroxy Estradiol; 16-alpha-Hydroxy-Estradiol; 16alpha,17beta Estriol; 16alpha,17beta-Estriol; 16beta Hydroxy Estradiol; 16beta-Hydroxy-Estradiol; Epiestriol; Estra-1,3,5(10)-Triene-3,16beta,17beta-Triol; Estriol; Ovestin
• PubChem Compound: 68929
• Last Modified: Aug 15 2023